Cas no 2137535-61-4 (1-(1-ethyl-1H-1,2,3-triazol-4-yl)-4-methylpentane-1,3-dione)

• Product Name: 1-(1-ethyl-1H-1,2,3-triazol-4-yl)-4-methylpentane-1,3-dione
• CAS No: 2137535-61-4
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6107778
• PubChem ID: 165484323
• Update Time: 2025-06-15

1-(1-ethyl-1H-1,2,3-triazol-4-yl)-4-methylpentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-1,2,3-triazol-4-yl)-4-methylpentane-1,3-dione
• 2137535-61-4
• EN300-1127873

• Inchi： 1S/C10H15N3O2/c1-4-13-6-8(11-12-13)10(15)5-9(14)7(2)3/h6-7H,4-5H2,1-3H3
• InChI Key： HNXKMFFZGOKOHB-UHFFFAOYSA-N
• SMILES： O=C(CC(C1=CN(CC)N=N1)=O)C(C)C

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.8Ų

Additional information on 1-(1-ethyl-1H-1,2,3-triazol-4-yl)-4-methylpentane-1,3-dione

Comprehensive Overview of 1-(1-ethyl-1H-1,2,3-triazol-4-yl)-4-methylpentane-1,3-dione (CAS No. 2137535-61-4)

1-(1-ethyl-1H-1,2,3-triazol-4-yl)-4-methylpentane-1,3-dione (CAS No. 2137535-61-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The compound features a 1,2,3-triazole ring, which is known for its stability and versatility in chemical reactions, combined with a 4-methylpentane-1,3-dione moiety, contributing to its distinctive reactivity and functionality.

The growing interest in 1-(1-ethyl-1H-1,2,3-triazol-4-yl)-4-methylpentane-1,3-dione is partly driven by the increasing demand for novel heterocyclic compounds in drug discovery. Researchers are particularly intrigued by its potential as a building block for bioactive molecules, given the 1,2,3-triazole scaffold's prominence in medicinal chemistry. This compound's CAS No. 2137535-61-4 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the key advantages of 1-(1-ethyl-1H-1,2,3-triazol-4-yl)-4-methylpentane-1,3-dione lies in its synthetic accessibility. The compound can be efficiently prepared via click chemistry, a widely adopted method for constructing 1,2,3-triazole derivatives. This aligns with the current trend toward sustainable and efficient synthetic methodologies, a topic of high interest in the scientific community. Its 4-methylpentane-1,3-dione segment further enhances its utility as a precursor for more complex structures.

In the context of material science, 1-(1-ethyl-1H-1,2,3-triazol-4-yl)-4-methylpentane-1,3-dione has shown promise due to its ability to form stable coordination complexes with metals. This property is being explored for applications in catalysis and luminescent materials, areas that are currently under intense investigation. The compound's CAS No. 2137535-61-4 is often referenced in patents and research papers focusing on advanced functional materials.

Another area where 1-(1-ethyl-1H-1,2,3-triazol-4-yl)-4-methylpentane-1,3-dione is making waves is in agrochemical research. The 1,2,3-triazole core is known to impart pesticidal and herbicidal activities, making this compound a candidate for developing next-generation crop protection agents. With the global push toward sustainable agriculture, the demand for innovative agrochemicals is higher than ever, and this compound's unique profile positions it as a potential game-changer.

From a pharmacological perspective, the 1,2,3-triazole ring in 1-(1-ethyl-1H-1,2,3-triazol-4-yl)-4-methylpentane-1,3-dione is of particular interest due to its resemblance to amide bonds, a common feature in drug molecules. This structural similarity has led to investigations into its potential as a drug scaffold for treating various diseases, including infectious and metabolic disorders. The compound's CAS No. 2137535-61-4 is increasingly appearing in preclinical studies, underscoring its therapeutic potential.

The stability and solubility of 1-(1-ethyl-1H-1,2,3-triazol-4-yl)-4-methylpentane-1,3-dione also make it a valuable candidate for formulation development. Its compatibility with various solvents and excipients is being studied to optimize its delivery in pharmaceutical and agrochemical applications. This aspect is critical for ensuring the compound's efficacy and safety in real-world use.

In summary, 1-(1-ethyl-1H-1,2,3-triazol-4-yl)-4-methylpentane-1,3-dione (CAS No. 2137535-61-4) is a multifaceted compound with broad applicability across multiple industries. Its unique combination of a 1,2,3-triazole ring and a 4-methylpentane-1,3-dione group makes it a standout candidate for innovative research and development. As scientific and industrial interest continues to grow, this compound is poised to play a pivotal role in advancing drug discovery, material science, and agrochemical innovation.